Cas no 1509320-96-0 (4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid
• CAS No: 1509320-96-0
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 6393528
• PubChem ID: 96797310
• Update Time: 2025-07-27

4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid
• 1509320-96-0
• EN300-1742094

• Inchi： 1S/C12H16O4/c1-8-7-10(9(2)16-8)12(11(13)14)3-5-15-6-4-12/h7H,3-6H2,1-2H3,(H,13,14)
• InChI Key： JMCNHVQOBJRGEW-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=C(C)OC=2C)CC1

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.7Ų

Additional information on 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid

Introduction to 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid (CAS No. 1509320-96-0)

4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid, identified by the CAS number 1509320-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxane derivative family, featuring a unique structural framework that combines a furan ring with a carboxylic acid functionality. The presence of two methyl groups at the 2 and 5 positions of the furan ring enhances its chemical reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.

The molecular structure of 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid consists of a five-membered heterocyclic ring containing oxygen, substituted with two methyl groups and an oxane moiety linked to a carboxylic acid group at the 4-position. This structural motif not only imparts stability to the molecule but also provides multiple sites for chemical modification, enabling the synthesis of various derivatives with tailored properties. Such structural features are particularly appealing in the design of novel therapeutic agents targeting complex biological pathways.

In recent years, there has been a growing interest in exploring the pharmacological potential of 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid and its derivatives. The compound's unique chemical profile has positioned it as a promising candidate for further investigation in several therapeutic areas. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. These preliminary findings have sparked considerable interest among researchers seeking innovative approaches to address unmet medical needs.

One of the most compelling aspects of 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid is its versatility as a building block for medicinal chemistry. The carboxylic acid group provides a reactive site for further functionalization, allowing chemists to attach various pharmacophores or linkers that can enhance binding affinity and selectivity. Additionally, the electron-rich furan ring can participate in hydrogen bonding or π-stacking interactions with biological targets, contributing to improved drug-like properties. These characteristics make it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) strategies.

Recent advancements in computational chemistry have further facilitated the exploration of 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid as a lead compound. Molecular docking simulations and virtual screening techniques have been employed to identify potential binding interactions with target proteins. These computational studies have provided valuable insights into the compound's mechanism of action and have guided the synthesis of optimized derivatives with enhanced potency and reduced toxicity. Such interdisciplinary approaches highlight the importance of integrating experimental and computational methods in modern drug discovery.

The synthesis of 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the oxane ring and the introduction of substituents at specific positions require careful selection of reaction conditions and reagents. However, recent methodologies have demonstrated efficient routes to this compound, leveraging transition metal-catalyzed reactions and asymmetric synthesis techniques. These advances have not only improved yield but also enabled the production of enantiomerically pure forms, which are crucial for evaluating stereochemical influences on biological activity.

From a medicinal chemistry perspective, 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid represents an exciting example of how structural diversity can be harnessed to develop novel therapeutics. Its unique combination of functional groups makes it a versatile scaffold for generating compounds with diverse biological profiles. As research continues to uncover new applications for this compound, it is likely that 4-(2,5-dimethylfuran-3-yl)oxane-4-carboxylic acid will play an increasingly important role in addressing some of today's most pressing medical challenges.

In conclusion, 1509320-96 CAS no , 1509320 -96 -0 , 4-(2 ,5 -dimethylfuran -3 - yl )oxane - 4 -carboxylicacid, continues to be a subject of intense research due to its promising pharmacological properties and synthetic accessibility. The ongoing investigation into this compound and its derivatives underscores the dynamic nature of pharmaceutical chemistry and highlights the importance of innovative approaches in drug development. As our understanding deepens ,it is anticipated that this molecule will contribute significantly to future therapeutic advancements .